![molecular formula C19H19BrClNO4 B214861 Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate](/img/structure/B214861.png)
Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
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Overview
Description
Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate, also known as DMDD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DMDD is a pyridine derivative and is synthesized through a multistep process involving the reaction of various reagents.
Mechanism of Action
Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate exerts its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis, or programmed cell death. It does this by targeting the mitochondria, the powerhouse of the cell, and disrupting its function. This compound also inhibits the activity of various enzymes involved in the metabolism of cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in the metabolism of cancer cells, including lactate dehydrogenase and pyruvate kinase. This compound also inhibits the production of reactive oxygen species, which are known to contribute to the development of cancer and other diseases.
Advantages and Limitations for Lab Experiments
Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. It also exhibits potent antitumor activity against various cancer cell lines, making it a valuable tool for studying the mechanisms of cancer cell growth and proliferation.
However, this compound also has some limitations for lab experiments. It is highly toxic and must be handled with care. It also has a short half-life in vivo, making it difficult to study its long-term effects.
Future Directions
There are several potential future directions for research on Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate. One area of interest is the development of this compound analogs with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the study of this compound in combination with other drugs for the treatment of cancer and other diseases. Finally, the potential use of this compound as a diagnostic tool for cancer and other diseases is also an area of interest for future research.
Synthesis Methods
The synthesis of Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate involves the reaction of 4-bromoacetophenone with ethyl cyanoacetate in the presence of sodium ethoxide to form 4-[2-(4-bromophenyl)-2-cyanoethenyl]acetophenone. This intermediate is then reacted with methyl acetoacetate in the presence of sodium ethoxide to form dimethyl 4-[2-(4-bromophenyl)-2-cyanoethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate. Finally, this intermediate is reduced with sodium borohydride to form this compound.
Scientific Research Applications
Dimethyl 4-[2-(4-bromophenyl)-2-chlorovinyl]-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases.
properties
Molecular Formula |
C19H19BrClNO4 |
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Molecular Weight |
440.7 g/mol |
IUPAC Name |
dimethyl 4-[(Z)-2-(4-bromophenyl)-2-chloroethenyl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate |
InChI |
InChI=1S/C19H19BrClNO4/c1-10-16(18(23)25-3)14(17(11(2)22-10)19(24)26-4)9-15(21)12-5-7-13(20)8-6-12/h5-9,14,22H,1-4H3/b15-9- |
InChI Key |
RXHVNJHUMDWFRZ-DHDCSXOGSA-N |
Isomeric SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OC)/C=C(/C2=CC=C(C=C2)Br)\Cl)C(=O)OC |
SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OC)C=C(C2=CC=C(C=C2)Br)Cl)C(=O)OC |
Canonical SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OC)C=C(C2=CC=C(C=C2)Br)Cl)C(=O)OC |
Origin of Product |
United States |
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